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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)aniline

Cat. No.: B172354

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 3-
(2-Methoxyethoxy)aniline (CAS No. 110178-35-3), ensuring the safety of laboratory
personnel and compliance with environmental regulations. The following procedures are
intended for researchers, scientists, and drug development professionals handling this

compound.

Hazard Identification and Safety Precautions

3-(2-Methoxyethoxy)aniline is classified as an irritant, harmful if swallowed, and may cause
respiratory irritation. It is crucial to handle this compound in a well-ventilated area, preferably
within a chemical fume hood, and to wear appropriate Personal Protective Equipment (PPE).

Table 1: Hazard and Safety Information for 3-(2-Methoxyethoxy)aniline

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b172354?utm_src=pdf-interest
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Information

CAS Number

110178-35-3

GHS Hazard Statements

H315: Causes skin irritation. H319: Causes
serious eye irritation. H335: May cause

respiratory irritation.

Signal Word

Warning

Personal Protective Equipment (PPE)

Chemical-resistant gloves (butyl, neoprene, or
Viton), chemical splash goggles, fully-buttoned
lab coat. Nitrile gloves are not recommended for

prolonged contact.[1]

First Aid - Eyes

Flush eyes with copious amounts of water for at

least 15 minutes.[1]

First Aid - Skin

Flush skin with copious amounts of water for 15

minutes.[1]

First Aid - Inhalation

Move the person to fresh air.[1]

First Aid - Ingestion

Seek immediate medical attention.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Small Spills (manageable within 10 minutes by trained personnel):

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

e Don PPE: Wear the recommended PPE as outlined in Table 1.

o Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a

commercial spill absorbent.

o Collect: Carefully scoop the absorbed material into a designated, labeled, and sealable

container for hazardous waste.
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» Decontaminate: Clean the spill area with soap and water, followed by a final rinse. All
cleaning materials should be disposed of as hazardous waste.

Large Spills:

o Evacuate Immediately: Evacuate the laboratory and notify your institution's Environmental
Health and Safety (EHS) department and, if necessary, emergency services (911).[1]

e Secure the Area: Prevent entry to the contaminated area.

o Await Professional Response: Do not attempt to clean up a large spill without specialized
training and equipment.

Disposal Procedures

3-(2-Methoxyethoxy)aniline and any materials contaminated with it are considered hazardous
waste and must be disposed of accordingly. Improper disposal, such as drain disposal, is
strictly prohibited.[1]

Step-by-Step Disposal Guide:
» Waste Collection:

o Collect all waste containing 3-(2-Methoxyethoxy)aniline, including unused product,
contaminated absorbents from spills, and contaminated disposable labware (e.g., pipette
tips, gloves), in a compatible and clearly labeled hazardous waste container.

o Ensure the container is kept closed when not in use.
e Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.

o Secondary containment is recommended to prevent the spread of potential leaks.[1]

» Final Disposal:
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o The primary recommended method for the disposal of 3-(2-Methoxyethoxy)aniline is
incineration. The material should be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.

o All disposal activities must be conducted through your institution's EHS office or a licensed
hazardous waste disposal contractor to ensure compliance with all federal, state, and local
regulations.

o Under the Resource Conservation and Recovery Act (RCRA), wastes from the production
of aniline and its derivatives are often listed as hazardous wastes (e.g., EPA hazardous
waste codes K083, K103, K104, K181).[2][3][4]

Regulatory Compliance

The disposal of 3-(2-Methoxyethoxy)aniline is governed by the regulations set forth by the
Environmental Protection Agency (EPA) under RCRA. It is the responsibility of the waste
generator to properly identify and manage hazardous waste.

Experimental Workflow: Disposal of 3-(2-
Methoxyethoxy)aniline Waste

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/product/b172354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 3-(2-Methoxyethoxy)aniline
On-Site Waste Management
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Caption: Waste Management Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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